(R)-(2,3-Dimethoxyphenyl)-4-piperidinemethanol
(R)-(2,3-Dimethoxyphenyl)-4-piperidinemethanol
Brand Name:
Vulcanchem
CAS No.:
243640-19-9
VCID:
VC20770773
InChI:
InChI=1S/C14H21NO3/c1-17-12-5-3-4-11(14(12)18-2)13(16)10-6-8-15-9-7-10/h3-5,10,13,15-16H,6-9H2,1-2H3/t13-/m1/s1
SMILES:
COC1=CC=CC(=C1OC)C(C2CCNCC2)O
Molecular Formula:
C14H21NO3
Molecular Weight:
251.32 g/mol
(R)-(2,3-Dimethoxyphenyl)-4-piperidinemethanol
CAS No.: 243640-19-9
Cat. No.: VC20770773
Molecular Formula: C14H21NO3
Molecular Weight: 251.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 243640-19-9 |
|---|---|
| Molecular Formula | C14H21NO3 |
| Molecular Weight | 251.32 g/mol |
| IUPAC Name | (R)-(2,3-dimethoxyphenyl)-piperidin-4-ylmethanol |
| Standard InChI | InChI=1S/C14H21NO3/c1-17-12-5-3-4-11(14(12)18-2)13(16)10-6-8-15-9-7-10/h3-5,10,13,15-16H,6-9H2,1-2H3/t13-/m1/s1 |
| Standard InChI Key | LZRHDSQWBVFQMC-CYBMUJFWSA-N |
| Isomeric SMILES | COC1=CC=CC(=C1OC)[C@@H](C2CCNCC2)O |
| SMILES | COC1=CC=CC(=C1OC)C(C2CCNCC2)O |
| Canonical SMILES | COC1=CC=CC(=C1OC)C(C2CCNCC2)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator